Cas no 2172499-79-3 (tert-butyl 4-(2-chloropyridin-4-yl)pyrrolidine-3-carboxylate)

• Product Name: tert-butyl 4-(2-chloropyridin-4-yl)pyrrolidine-3-carboxylate
• CAS No: 2172499-79-3
• MF: C₁₄H₁₉ClN₂O₂
• MW: 282.765862703323
• CID: 6423040
• PubChem ID: 165503208
• Update Time: 2025-05-19

tert-butyl 4-(2-chloropyridin-4-yl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(2-chloropyridin-4-yl)pyrrolidine-3-carboxylate
• EN300-1456267
• 2172499-79-3

• Inchi： 1S/C14H19ClN2O2/c1-14(2,3)19-13(18)11-8-16-7-10(11)9-4-5-17-12(15)6-9/h4-6,10-11,16H,7-8H2,1-3H3
• InChI Key： DOLWNPCEBRJLQH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C1CNCC1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 282.1135055g/mol
• Monoisotopic Mass: 282.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.2Ų

Additional information on tert-butyl 4-(2-chloropyridin-4-yl)pyrrolidine-3-carboxylate

Research Brief on tert-Butyl 4-(2-Chloropyridin-4-yl)pyrrolidine-3-carboxylate (CAS: 2172499-79-3): Recent Advances and Applications

The compound tert-butyl 4-(2-chloropyridin-4-yl)pyrrolidine-3-carboxylate (CAS: 2172499-79-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a pyrrolidine scaffold substituted with a chloropyridinyl group and a tert-butyl ester, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies highlight its potential in drug discovery, particularly as a building block for kinase inhibitors and modulators of protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the development of selective JAK2 inhibitors. Researchers utilized tert-butyl 4-(2-chloropyridin-4-yl)pyrrolidine-3-carboxylate as a key intermediate in a multi-step synthesis yielding compounds with nanomolar potency against JAK2 while maintaining excellent selectivity over other JAK isoforms. The chloropyridine moiety was found to be crucial for target engagement, while the pyrrolidine ring provided optimal three-dimensional orientation for binding.

In the realm of CNS drug discovery, a recent patent application (WO2023056421) describes the use of this compound in the synthesis of novel sigma-1 receptor ligands. The structural flexibility offered by the pyrrolidine core, combined with the electron-withdrawing properties of the chloropyridine group, enabled the development of compounds with improved blood-brain barrier penetration. Molecular modeling studies revealed that the tert-butyl ester group serves as a valuable synthetic handle for further derivatization while maintaining favorable pharmacokinetic properties.

From a synthetic chemistry perspective, several innovative approaches to the preparation of tert-butyl 4-(2-chloropyridin-4-yl)pyrrolidine-3-carboxylate have emerged. A 2024 publication in Organic Process Research & Development details a continuous flow synthesis method that improves yield (82% vs. 68% batch) while reducing solvent consumption by 40%. The process leverages palladium-catalyzed cross-coupling under mild conditions, addressing previous challenges with regioselectivity in the pyrrolidine functionalization.

The compound's role in PROTAC (Proteolysis Targeting Chimera) development has also been explored. Recent work published in ACS Chemical Biology demonstrates its incorporation into CRBN-recruiting PROTACs targeting BET proteins. The 2-chloropyridin-4-yl group was found to enhance cellular permeability while the pyrrolidine scaffold provided optimal linker geometry, resulting in PROTACs with DC50 values below 100 nM in multiple cancer cell lines.

Analytical characterization of tert-butyl 4-(2-chloropyridin-4-yl)pyrrolidine-3-carboxylate has advanced significantly, with recent studies employing high-resolution mass spectrometry coupled with NMR crystallography to fully elucidate its solid-state structure. These analyses confirm the compound's stability under standard storage conditions and provide valuable data for quality control in pharmaceutical manufacturing.

Looking forward, the unique structural features of this compound continue to inspire novel applications. Current research directions include its use in covalent inhibitor design (leveraging the reactive chloropyridine moiety) and as a scaffold for bifunctional small molecules in targeted protein degradation. The compound's commercial availability from multiple suppliers (typically >98% purity by HPLC) has facilitated its adoption across academic and industrial research settings.